Cas no 57631-12-6 (7-Bromo-3-(trifluoromethyl)-1H-indazole)

• Product Name: 7-Bromo-3-(trifluoromethyl)-1H-indazole
• CAS No: 57631-12-6
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD16616665
• CID: 1036281
• PubChem ID: 71607233
• Update Time: 2025-05-25

7-Bromo-3-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-(trifluoromethyl)-1H-indazole
• 1H-Indazole, 7-broMo-3-(trifluoroMethyl)-
• 7-bromo-3-(trifluoromethyl)-2H-indazole
• MFCD16616665
• F18082
• 57631-12-6
• DTXSID10856212
• A869627

• MDL： MFCD16616665
• Inchi： 1S/C8H4BrF3N2/c9-5-3-1-2-4-6(5)13-14-7(4)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： DQUKJDLLGPDJMW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=NNC=2C(F)(F)F

Computed Properties

• Exact Mass: 263.95102
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.830±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 28.68

Additional information on 7-Bromo-3-(trifluoromethyl)-1H-indazole

Recent Advances in the Study of 7-Bromo-3-(trifluoromethyl)-1H-indazole (CAS: 57631-12-6)

The compound 7-Bromo-3-(trifluoromethyl)-1H-indazole (CAS: 57631-12-6) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic scaffold, characterized by the presence of a bromo and trifluoromethyl group, has been explored for its role in modulating various biological targets. Recent studies have highlighted its utility as a key intermediate in the synthesis of novel therapeutic agents, particularly in oncology and inflammation-related disorders.

One of the most notable advancements in this area is the use of 7-Bromo-3-(trifluoromethyl)-1H-indazole as a building block for kinase inhibitors. Researchers have demonstrated its efficacy in the development of selective inhibitors targeting protein kinases involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of indazole-based compounds, where 7-Bromo-3-(trifluoromethyl)-1H-indazole served as a critical precursor. The study revealed that these compounds exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range.

In addition to its role in kinase inhibition, recent investigations have explored the anti-inflammatory properties of derivatives derived from 7-Bromo-3-(trifluoromethyl)-1H-indazole. A study conducted by a team at the University of Cambridge in 2024 demonstrated that certain indazole derivatives could effectively suppress the production of pro-inflammatory cytokines in vitro. This finding suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study further elucidated the structure-activity relationship (SAR) of these compounds, providing valuable insights for future drug design.

Another emerging area of research involves the use of 7-Bromo-3-(trifluoromethyl)-1H-indazole in the development of radiopharmaceuticals. A recent publication in the European Journal of Nuclear Medicine and Molecular Imaging highlighted its utility as a precursor for the synthesis of fluorine-18 labeled tracers. These tracers are being investigated for their potential in positron emission tomography (PET) imaging, particularly for the detection of tumors and neurological disorders. The study emphasized the compound's favorable pharmacokinetic properties, which make it a promising candidate for further clinical evaluation.

Despite these promising developments, challenges remain in the optimization of 7-Bromo-3-(trifluoromethyl)-1H-indazole-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications to enhance these properties while maintaining the desired biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 7-Bromo-3-(trifluoromethyl)-1H-indazole (CAS: 57631-12-6) continues to be a versatile and valuable scaffold in medicinal chemistry. Its applications span across multiple therapeutic areas, including oncology, inflammation, and diagnostic imaging. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics. Future studies should focus on addressing the current limitations and exploring novel derivatives to unlock its full potential.